Cas no 1807014-89-6 (Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate)

• Product Name: Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate
• CAS No: 1807014-89-6
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4960464
• Update Time: 2025-06-08

Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-16-10-3-8(6-13)11(5-12(15)17-2)9(4-10)7-14/h3-4H,5-6,13H2,1-2H3
• InChI Key： XVLCEBICQNBTFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(CC(=O)OC)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate

Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate (CAS No. 1807014-89-6): A Comprehensive Overview

Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate (CAS No. 1807014-89-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the development of various therapeutic agents. Its unique chemical properties and functional groups make it a valuable building block for synthetic chemists and medicinal researchers.

The molecular structure of Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate encompasses several key functional groups, including an aminomethyl side chain, a cyano group, and a methoxy substituent. These features contribute to its reactivity and potential applications in drug design. The presence of the amino group allows for further functionalization, making it a candidate for the synthesis of more complex molecules. Additionally, the cyano group can participate in various chemical transformations, enhancing its utility in synthetic pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate. Researchers have been investigating its role in the development of novel therapeutic agents targeting various diseases. One particularly promising area is its application in anticancer research. The compound's ability to undergo selective modifications has led to the synthesis of analogs with enhanced bioactivity. Studies have shown that derivatives of this compound exhibit significant cytotoxic effects against certain cancer cell lines, making them attractive candidates for further development.

Furthermore, Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate has shown potential in the treatment of neurological disorders. The interaction between its functional groups and biological targets suggests that it may modulate neurotransmitter systems, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that certain derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects. This opens up new avenues for research into treating neurodegenerative diseases without causing significant side effects.

The synthesis of Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a phenylacetic acid derivative, which is then modified through nucleophilic substitution reactions to introduce the desired functional groups. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making the synthesis more scalable and cost-effective.

In addition to its pharmaceutical applications, Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate has found utility in materials science and agrochemical research. Its structural features make it a suitable candidate for designing novel polymers and specialty chemicals. Researchers have explored its use in creating advanced materials with tailored properties, such as high thermal stability and mechanical strength. Moreover, derivatives of this compound have been investigated for their potential as herbicides and pesticides due to their ability to interact with biological targets in plants.

The future prospects for Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into clinical applications.

In conclusion, Methyl 2-aminomethyl-6-cyano-4-methoxyphenylacetate (CAS No. 1807014-89-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and functional groups make it a valuable intermediate for synthetic chemists and researchers alike. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.